Methyl 6-(2,2,2-trifluoroacetamido)hexanoate

• CAS No.: 81393-85-3
• Molecular Formula: C9H14F3NO3
• Molecular Weight: 241.21 g/mol
• IUPAC Name: methyl 6-[(2,2,2-trifluoroacetyl)amino]hexanoate
• InChI: InChI=1S/C9H14F3NO3/c1-16-7(14)5-3-2-4-6-13-8(15)9(10,11)12/h2-6H2,1H3,(H,13,15)
• InChI Key: LHHSBEQQZGZMCP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCCCNC(=O)C(F)(F)F

Description

Methyl 6-(2,2,2-trifluoroacetamido)hexanoate is a useful research compound. Its molecular formula is C9H14F3NO3 and its molecular weight is 241.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 2 liter round bottom flask, charged with 100.2 g (0.552 mol) of amine hydrochloride 2 and 1 liter of methanol was added 100 g (0.703 mol) of ethyl trifluoroacetate followed by 120 mL (0.861 mol) of triethylamine. The mixture was stirred at 20-30° C. for 19 h and then concentrated via rotary evaporation. The residue was diluted with 500 mL of diethyl ether and then filtered. The filtrate was washed with 3×300 mL aliquots of 1N aqueous HCl, 200 mL of de-ionized water, 2×200 mL aliquots of saturated aqueous sodium bicarbonate and finally with 200 mL of de-ionized water. The organic phase was dried over anhydrous magnesium sulfate, filtered and concentrated. The residue was distilled under vacuum to afford 115.8 g of the product (3) as a colorless oil: b.p.=113-116° C. at 120 mm Hg: 1H NMR (d6-DMSO) d 3.57 (3H, s), 2.75 (2H, m), 2.29 (2H, t), 1.60-1.40 (4H, m) and 1.37-1.19 (2H, m) ppm.